Cas no 1261821-98-0 (4,4'-Bis(trifluoromethyl)biphenyl-3-carboxylic acid)

• Product Name: 4,4'-Bis(trifluoromethyl)biphenyl-3-carboxylic acid
• CAS No: 1261821-98-0
• MF: C₁₅H₈F₆O₂
• MW: 334.213245391846
• CID: 4990798
• Update Time: 2023-08-24

4,4'-Bis(trifluoromethyl)biphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bis(trifluoromethyl)biphenyl-3-carboxylic acid

• Inchi： 1S/C15H8F6O2/c16-14(17,18)10-4-1-8(2-5-10)9-3-6-12(15(19,20)21)11(7-9)13(22)23/h1-7H,(H,22,23)
• InChI Key： AGXTYAWFEIETDC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(=O)O)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3